Cyclosemigramicidin S
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cyclosemigramicidin S (CMS) is a cyclic lipodepsipeptide that is produced by the Gram-positive bacterium Streptomyces griseus. CMS has been found to exhibit a broad spectrum of biological activities, including antibacterial, antifungal, and antitumor activities.
Mechanism of Action
The mechanism of action of Cyclosemigramicidin S is not fully understood. However, it is believed that this compound exerts its antibacterial activity by disrupting the bacterial cell membrane. This compound has been shown to bind to the bacterial cell membrane and cause membrane depolarization, which leads to cell death. Additionally, this compound has been found to inhibit the biosynthesis of macromolecules, such as DNA and RNA, in bacteria.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been found to inhibit the growth of cancer cells by inducing cell cycle arrest. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha), in macrophages.
Advantages and Limitations for Lab Experiments
One advantage of using Cyclosemigramicidin S in lab experiments is its broad spectrum of biological activities. This compound has been found to exhibit antibacterial, antifungal, and antitumor activities, which makes it a versatile compound for studying various biological processes. However, one limitation of using this compound in lab experiments is its complex synthesis method. The synthesis of this compound is a multi-step process that requires expertise in organic chemistry.
Future Directions
For the study of Cyclosemigramicidin S include the development of new synthesis methods, investigation of the mechanism of action, and exploration of the physiological effects.
Synthesis Methods
The synthesis of Cyclosemigramicidin S is a complex process that involves the use of several chemical reactions. The first step in the synthesis of this compound is the production of the precursor peptide, which is then cyclized to form the cyclic structure. The lipophilic tail is then added to the cyclic structure, followed by the attachment of the fatty acid chain. The final step in the synthesis of this compound involves the purification of the compound.
Scientific Research Applications
Cyclosemigramicidin S has been extensively studied for its various biological activities. The antibacterial activity of this compound has been shown to be effective against several Gram-positive bacteria, including Staphylococcus aureus and Streptococcus pneumoniae. This compound has also been found to exhibit antifungal activity against Candida albicans and Aspergillus fumigatus. Additionally, this compound has been shown to exhibit antitumor activity against several cancer cell lines, including breast cancer and lung cancer.
properties
CAS RN |
15207-28-0 |
---|---|
Molecular Formula |
C30H46N6O5 |
Molecular Weight |
570.7 g/mol |
IUPAC Name |
(3R,6S,9S,12S,15S)-9-(3-aminopropyl)-3-benzyl-6-(2-methylpropyl)-12-propan-2-yl-1,4,7,10,13-pentazabicyclo[13.3.0]octadecane-2,5,8,11,14-pentone |
InChI |
InChI=1S/C30H46N6O5/c1-18(2)16-22-27(38)34-23(17-20-10-6-5-7-11-20)30(41)36-15-9-13-24(36)28(39)35-25(19(3)4)29(40)32-21(12-8-14-31)26(37)33-22/h5-7,10-11,18-19,21-25H,8-9,12-17,31H2,1-4H3,(H,32,40)(H,33,37)(H,34,38)(H,35,39)/t21-,22-,23+,24-,25-/m0/s1 |
InChI Key |
RPHUTEVRGNDHIP-GIDFYXQGSA-N |
Isomeric SMILES |
CC(C)C[C@H]1C(=O)N[C@@H](C(=O)N2CCC[C@H]2C(=O)N[C@H](C(=O)N[C@H](C(=O)N1)CCCN)C(C)C)CC3=CC=CC=C3 |
SMILES |
CC(C)CC1C(=O)NC(C(=O)N2CCCC2C(=O)NC(C(=O)NC(C(=O)N1)CCCN)C(C)C)CC3=CC=CC=C3 |
Canonical SMILES |
CC(C)CC1C(=O)NC(C(=O)N2CCCC2C(=O)NC(C(=O)NC(C(=O)N1)CCCN)C(C)C)CC3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.